![molecular formula C13H19Cl2N3 B6190224 (2-aminoethyl)(methyl)[(quinolin-3-yl)methyl]amine dihydrochloride CAS No. 2648939-52-8](/img/no-structure.png)
(2-aminoethyl)(methyl)[(quinolin-3-yl)methyl]amine dihydrochloride
Description
“(2-aminoethyl)(methyl)[(quinolin-3-yl)methyl]amine dihydrochloride” is a chemical compound with the molecular formula C13H18ClN3 . It has a molecular weight of 251.76 .
Molecular Structure Analysis
The InChI code for this compound is1S/C13H18ClN3/c1-12-8-3-4-9(12)7-11(2)6-5-10;;/h3-4H,5-7,10H2,1-2H3;2*1H . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.
Future Directions
Quinoline and its derivatives have become essential heterocyclic compounds due to their versatile applications in the fields of industrial and synthetic organic chemistry . They play a major role in medicinal chemistry, and there are plenty of articles reporting syntheses of the main scaffold and its functionalization for biological and pharmaceutical activities . Therefore, future research directions may involve exploring new synthesis methods and applications for these compounds.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2-aminoethyl)(methyl)[(quinolin-3-yl)methyl]amine dihydrochloride involves the reaction of 2-aminoethylamine with methyl 3-aminobenzoate to form (2-aminoethyl)(methyl)aminobenzoate. This intermediate is then reacted with 3-chloromethylquinoline to form the final product.", "Starting Materials": [ "2-aminoethylamine", "methyl 3-aminobenzoate", "3-chloromethylquinoline", "hydrochloric acid", "sodium hydroxide", "diethyl ether", "methanol" ], "Reaction": [ "Step 1: React 2-aminoethylamine with methyl 3-aminobenzoate in methanol with the addition of sodium hydroxide to form (2-aminoethyl)(methyl)aminobenzoate.", "Step 2: Purify the intermediate by recrystallization in diethyl ether.", "Step 3: React the intermediate with 3-chloromethylquinoline in methanol with the addition of hydrochloric acid to form (2-aminoethyl)(methyl)[(quinolin-3-yl)methyl]amine dihydrochloride.", "Step 4: Purify the final product by recrystallization in methanol." ] } | |
CAS RN |
2648939-52-8 |
Molecular Formula |
C13H19Cl2N3 |
Molecular Weight |
288.2 |
Purity |
95 |
Origin of Product |
United States |
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